Cas no 103040-51-3 (Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)-)

• Product Name: Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)-
• CAS No: 103040-51-3
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 3563137
• PubChem ID: 15921934
• Update Time: 2025-10-23

Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)-
• 2-CHLORO-1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)ETHANONE
• 103040-51-3
• D85772
• WS-00846
• 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)ethan-1-one
• SCHEMBL7901522

• Inchi： 1S/C10H11ClO4/c1-14-6-3-7(12)10(8(13)5-11)9(4-6)15-2/h3-4,12H,5H2,1-2H3
• InChI Key： YYZOHIUWSIOMEW-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(=CC=1OC)OC)O)=O

Computed Properties

• Exact Mass: 230.034586g/mol
• Monoisotopic Mass: 230.034586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.64g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)-

Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- (CAS No. 103040-51-3): A Comprehensive Overview

Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)-, identified by its CAS number 103040-51-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest among scientists and researchers. The structural uniqueness of Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- lies in its combination of a ketone group, a chloro substituent, and a hydroxyl-functionalized aromatic ring with methoxy groups at the 4 and 6 positions. Such structural features contribute to its multifaceted interactions with biological targets, which have been explored in various preclinical and clinical studies.

The chemical structure of Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- can be described as follows: the central carbon atom of the ketone group is bonded to a chloro group and an aromatic ring that possesses hydroxyl and methoxy substituents. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. The presence of hydroxyl groups enhances hydrogen bonding capabilities, while the methoxy groups contribute to lipophilicity and electronic effects that modulate interactions with biological receptors.

In recent years, Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- has garnered attention for its potential applications in pharmaceutical development. Researchers have been investigating its role as an intermediate in synthesizing more complex molecules with therapeutic properties. The compound's ability to act as a precursor in the synthesis of bioactive agents has made it valuable in drug discovery programs aimed at treating various diseases.

One of the most compelling aspects of Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- is its observed biological activity. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The hydroxyl and methoxy groups play a crucial role in modulating these interactions, making the compound a promising candidate for developing anti-inflammatory agents. Additionally, preliminary research suggests that it may have antimicrobial properties, which could be exploited for the development of novel antibiotics or antifungal drugs.

The synthesis of Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include chlorination of an aromatic precursor followed by condensation with appropriate reagents to introduce the ketone functionality. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

The pharmacokinetic properties of Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- are also subjects of interest. Researchers have been studying how the compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for determining optimal dosing regimens and predicting potential side effects. Initial pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use.

In conclusion, Ethanone, 2-chloro-1-(2-hydroxy-4,6-dimethoxyphenyl)- (CAS No. 103040-51-3) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and observed biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover more about its properties and applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.